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(R)-(+)-1-Benzylamino-3-phenoxy-
Compound Name:
2-propanol

Cat. No.: B12582807

Get Quote

Executive Summary

(R)-1-Benzylamino-3-phenoxy-2-propanol (CAS: 111060-52-7 for S-isomer analog; generic
class CAS: 57338-54-2) represents a privileged class of

-amino alcohol chiral ligands. Structurally analogous to the pharmacophore of

-blockers (e.g., Propranolol), this molecule possesses a unique 1,2-amino alcohol motif
capable of bidentate chelation.

While often loosely termed a "chiral auxiliary,” its most potent application is as a chiral ligand in
enantioselective organometallic catalysis—specifically the alkylation of aldehydes—and as a
resolving agent for racemic acids. This guide outlines the protocols for leveraging this scaffold
to induce high enantioselectivity in C-C bond formation and optical resolution.

Mechanism of Action: The Chelation Model

The efficacy of (R)-1-benzylamino-3-phenoxy-2-propanol stems from its ability to form a rigid 5-
membered chelate ring with transition metals (Zn, Cu, Ti).
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The Zinc-Chelate Transition State

In the enantioselective addition of diethylzinc (

) to aldehydes, the ligand acts as a chiral modifier. The amine nitrogen and the alkoxide oxygen
coordinate to the zinc center.

» Bidentate Binding: The hard oxygen and soft nitrogen create a "chiral pocket" that
differentiates the Re and Si faces of the incoming aldehyde.

» Steric Steering: The bulky phenoxy and benzyl groups force the aldehyde into a specific
orientation to minimize steric clash, typically favoring the S-alcohol product when the (

)-ligand is used (subject to specific substrate confirmation).

Visualization: Catalytic Cycle

The following diagram illustrates the formation of the active catalyst and the proposed transition
state assembly.
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Figure 1: Mechanism of diethylzinc addition. The ligand forms a dimeric Zinc complex which
breaks down to a monomeric active species upon aldehyde coordination.

Application 1: Enantioselective Addition of
Diethylzinc
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This is the primary application for this molecule, utilizing it as a catalyst (1-10 mol%) rather than
a stoichiometric auxiliary.

Materials & Reagents[1]

e Ligand: (R)-1-benzylamino-3-phenoxy-2-propanol (>98% ee).
e Zinc Source: Diethylzinc (

), 1.0 M solution in hexane.[1]

e Solvent: Anhydrous Toluene (dried over Na/benzophenone).

o Substrate: Benzaldehyde (freshly distilled).

Experimental Protocol

Step 1: Catalyst Formation

Flame-dry a 25 mL Schlenk flask and cool under Argon flow.

e Charge with Ligand (13 mg, 0.05 mmol, 5 mol%) and anhydrous Toluene (3.0 mL).

e Cool to 0°C in an ice bath.

e Dropwise add

(2.2 mL, 2.2 mmol, 2.2 equiv) over 5 minutes. Caution:
IS pyrophoric.

e Stir at 0°C for 20 minutes, then allow to warm to Room Temperature (RT) and stir for an
additional 30 minutes to ensure formation of the Zinc-alkoxide complex.

Step 2: Asymmetric Addition

e Cool the mixture back to 0°C.

¢ Add Benzaldehyde (106 mg, 1.0 mmol, 1.0 equiv) slowly via syringe.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.mdpi.com/1424-8247/18/8/1088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12582807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Stir at 0°C for 12—24 hours. Monitor conversion by TLC (Hexane/EtOAc 8:2).
Step 3: Quench and Workup
e Quench the reaction by slow addition of 1M HCI (5 mL) at 0°C.

o Extract with

(
mL).

e Wash combined organics with Brine, dry over
, and concentrate in vacuo.

Step 4: Purification & Analysis

 Purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

e Analysis: Determine ee% using Chiral HPLC (Chiralcel OD-H column, 90:10 Hexane/iPrOH,
1.0 mL/min).

Expected Performance Data

Based on structural analogs (aryloxy-propanolamines), the expected performance metrics are:
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Parameter Typical Value Notes

High conversion is typical for

Yield 85 - 98% o
this ligand class.
Enantioselectivity is sensitive
ee% 80 - 94%
to temperature.
Predicted for (
Configuration S-Alcohol
)-Ligand (Noyori model).
Ligand can be recovered
Ligand Recovery >90% during acid workup (aqueous

phase).

Application 2: Chiral Resolution Agent

(R)-1-benzylamino-3-phenoxy-2-propanol contains a basic secondary amine and can be used
to resolve racemic chiral acids via diastereomeric salt formation.

Protocol: Resolution of Racemic Mandelic Acid
(Example)

o Mixing: Dissolve Racemic Mandelic Acid (1.0 equiv) and (R)-Ligand (0.5 - 1.0 equiv) in hot
Ethanol.

o Crystallization: Allow the solution to cool slowly to RT, then to 4°C overnight. The less soluble

diastereomeric salt will precipitate.
« Filtration: Collect crystals by vacuum filtration.
 Liberation: Suspend the salt in water, acidify with dilute

to pH 2, and extract the free chiral acid with Ether. Basify the aqueous layer to recover the
(R)-Ligand.

Troubleshooting & Optimization
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Expert Insight: The most common failure mode in the diethylzinc reaction is moisture
contamination or "aging" of the catalyst.

Issue Probable Cause Corrective Action
Use fresh
Low Yield (<50%) degradation . Ensure inert atmosphere
(Argon/N2).
_ Run reaction at -20°C or 0°C.
Low ee% (<50%) High Temperature )
Do not let it exotherm.
Ensure Ligand is fully
Racemic Product Non-catalytic pathway dissolved and complexed
before adding aldehyde.
During recovery, ensure
. i aqueous layer is pH > 12 to
Ligand Loss Poor extraction

deprotonate the amine for

extraction.

Workflow Visualization
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Figure 2: Step-by-step experimental workflow from catalyst preparation to analysis.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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